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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and measuring the

dissolution rates of dawsonite [NaAlCO₃(OH)₂] in sandstone reservoirs. This information is

critical for assessing the long-term stability of dawsonite as a potential carbon sequestration

mineral. The protocols outlined below are based on established experimental methodologies

and provide a framework for reproducible and accurate measurements.

Introduction
Dawsonite, a sodium aluminum hydroxy carbonate mineral, has been identified as a potential

host for long-term geological storage of carbon dioxide (CO₂). It can precipitate in sandstone

reservoirs under high CO₂ partial pressures, effectively trapping CO₂ in a solid mineral phase.

However, the stability of dawsonite is highly dependent on geochemical conditions such as

pH, temperature, and CO₂ pressure.[1][2] Understanding the dissolution kinetics of dawsonite
is therefore crucial for predicting its permanence as a CO₂ sink.[1] If CO₂ pressure decreases,

dawsonite can become unstable and dissolve, potentially releasing the stored CO₂.[1][2]

This document outlines protocols for two primary experimental setups used to measure

dawsonite dissolution rates: Batch Reactor Experiments and Flow-Through Reactor

Experiments.

Experimental Protocols
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Batch Reactor Experiments
Batch reactor experiments are suitable for determining dissolution rates in a closed system

where the fluid and mineral phases interact over time, allowing the system to approach

equilibrium.

Objective: To measure the dissolution rate of dawsonite in a sandstone matrix under controlled

temperature, pressure, and fluid composition.

Materials and Equipment:

Dawsonite-bearing sandstone core samples or synthetic dawsonite powder

High-pressure, high-temperature batch reactor (e.g., Parr reactor) with a corrosion-resistant

liner (e.g., Teflon)

Syringe pump for fluid injection and sampling

pH meter and electrodes calibrated for the experimental temperature

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS) for elemental analysis of aqueous samples

Scanning Electron Microscope (SEM) for imaging mineral surfaces

X-ray Diffractometer (XRD) for mineralogical analysis

BET surface area analyzer

Deionized water and reagent-grade chemicals for preparing brine solutions

Pressurized CO₂

Protocol:

Sample Preparation:

Characterize the initial mineralogy of the sandstone sample using XRD.
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If using core samples, cut them to a suitable size for the reactor vessel.

If using dawsonite powder, determine its specific surface area using the BET method with

N₂ adsorption.[1] To remove fine particles that could artificially inflate initial dissolution

rates, it is recommended to pre-dissolve a small fraction (e.g., 10%) of the powder before

the main experiment.[1]

Reactor Setup:

Place the prepared sandstone sample or dawsonite powder into the reactor vessel.

Add a brine solution of known composition (e.g., 1% w/v NaCl) to achieve a specific solid-

to-fluid ratio.[3]

Seal the reactor and purge with an inert gas (e.g., Argon) to remove air.

Pressurize the reactor with CO₂ to the desired experimental pressure (e.g., 10 MPa).[3]

Heat the reactor to the target temperature (e.g., 50-200 °C).[2][3][4]

Experiment Execution and Sampling:

Once the target temperature and pressure are stable, start the experiment.

Periodically, collect aqueous samples from the reactor using the syringe pump. It is crucial

to account for the volume of fluid removed to maintain a constant solid-to-fluid ratio or to

correct calculations accordingly.

Immediately after collection, filter the samples (e.g., through a 0.45 μm filter) to remove

any suspended solids.[5]

Measure the pH of the collected fluid samples at room temperature and, if possible,

calculate the in-situ pH at the experimental temperature and pressure.[6]

Acidify a subsample of the filtered fluid for elemental analysis to prevent precipitation of

dissolved species.

Post-Experiment Analysis:
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At the end of the experiment, cool and depressurize the reactor.

Carefully recover the solid sample.

Analyze the final mineralogy of the solid sample using XRD to identify any secondary

mineral precipitation.

Examine the surface of the sandstone or dawsonite grains using SEM to observe

dissolution textures.[4]

Analyze the collected aqueous samples for key elemental concentrations (e.g., Na, Al, Si)

using ICP-OES or ICP-MS.

Data Analysis:

Calculate the change in concentration of dissolved species over time.

Determine the dawsonite dissolution rate, often normalized to the mineral surface area,

using the following general equation:

Rate (mol/m²/s) = (ΔC * V) / (SA * Δt)

Where:

ΔC is the change in concentration of a key element (e.g., Al) in mol/L.

V is the volume of the fluid in the reactor in L.

SA is the reactive surface area of dawsonite in m².

Δt is the time interval in seconds.

Flow-Through Reactor Experiments
Flow-through experiments are designed to measure dissolution rates under far-from-equilibrium

conditions by continuously supplying fresh reactant fluid to the mineral sample.

Objective: To determine the steady-state dissolution rate of dawsonite in sandstone at a

constant fluid composition.
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Materials and Equipment:

Dawsonite-bearing sandstone core plug

Core holder and confining pressure system

High-performance liquid chromatography (HPLC) pump or syringe pump for precise fluid

delivery

Back-pressure regulator to maintain system pressure

Thermostatically controlled oven or heating jacket

Fraction collector for automated sample collection

Analytical equipment as listed for batch reactor experiments (pH meter, ICP-OES/MS, SEM,

XRD)

Protocol:

Sample Preparation:

Prepare a cylindrical core plug of the dawsonite-bearing sandstone.

Characterize the initial porosity, permeability, and mineralogy of the core.

Measure the dimensions and weight of the core.

System Setup:

Place the core plug into the core holder and apply a confining pressure to simulate

reservoir conditions.

Saturate the core with the experimental brine solution.

Assemble the flow-through system, ensuring all components are rated for the desired

temperature and pressure.
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Place the core holder assembly into the oven or activate the heating jacket to reach the

target temperature (e.g., 80 °C).[7]

Experiment Execution:

Start pumping the reactant fluid (e.g., CO₂-saturated brine) through the core at a constant

flow rate.

Maintain a constant back-pressure on the system.

Allow the system to reach a steady state, where the chemical composition of the outlet

fluid is constant over time.

Collect fluid samples from the outlet at regular intervals using a fraction collector.

Analysis:

Measure the pH and elemental concentrations of the inlet and outlet fluids.

After the experiment, carefully remove the core and analyze its final mineralogy, porosity,

and permeability.

Examine the core for any changes in texture or the formation of dissolution channels using

techniques like X-ray micro-tomography.

Data Analysis:

Calculate the dissolution rate based on the difference in concentration between the inlet

and outlet fluids and the flow rate:

Rate (mol/m²/s) = ((C_out - C_in) * Q) / SA

Where:

C_out and C_in are the concentrations of a key element in the outlet and inlet fluids,

respectively (mol/L).

Q is the fluid flow rate (L/s).
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SA is the reactive surface area of dawsonite in the core (m²).

Quantitative Data Presentation
The following tables summarize key quantitative data on dawsonite dissolution rates from

published studies.

Temperature (°C) pH Range
Dissolution Rate

(mol/m²/s)
Reference

80 3.5 - 8.6 1.58 x 10⁻⁹ [1]

22 1.1 - 2.7 Varies with pH [8]

77 1.1 - 5.0 Varies with pH [8]

Note: Dissolution rates are highly dependent on the specific experimental conditions, including

the mineral's surface area, fluid composition, and CO₂ partial pressure. The values presented

here should be considered as indicative.

Visualizations
Logical Relationship Diagram
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Caption: Factors influencing dawsonite stability and dissolution.

Experimental Workflow: Batch Reactor
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Caption: Workflow for batch reactor dissolution experiments.

Experimental Workflow: Flow-Through Reactor
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Caption: Workflow for flow-through reactor dissolution experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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